Cas no 105181-85-9 (4-Isoquinolinol, 1,2,3,4-tetrahydro-, (R)-)

• Product Name: 4-Isoquinolinol, 1,2,3,4-tetrahydro-, (R)-
• CAS No: 105181-85-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1151118
• PubChem ID: 12523031
• Update Time: 2025-04-20

4-Isoquinolinol, 1,2,3,4-tetrahydro-, (R)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol, 1,2,3,4-tetrahydro-, (R)-
• (4R)-1,2,3,4-TETRAHYDROISOQUINOLIN-4-OL
• (R)-1,2,3,4-Tetrahydroisoquinolin-4-ol
• 105181-85-9

• Inchi： 1S/C9H11NO/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-4,9-11H,5-6H2/t9-/m0/s1
• InChI Key： HTHIHJJKFYXSOQ-VIFPVBQESA-N
• SMILES： O[C@H]1CNCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų